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Compound of Interest

Compound Name: Hexadec-9-enal

Cat. No.: B15376362

(2)-9-Hexadecenal is a monounsaturated fatty aldehyde with significant and diverse biological
activities.[1] Primarily recognized for its role as a semiochemical in insect communication, it
also exhibits potent antifungal properties. This guide provides a comprehensive overview of its
biological functions, supported by quantitative data, detailed experimental protocols, and
visualizations of the underlying signaling pathways.

Pheromonal Activity

(2)-9-Hexadecenal is a crucial component in the chemical communication systems of various
insect species, functioning as both a sex pheromone and a trail pheromone.[2]

Sex Pheromone in Lepidoptera

In several moth species, (Z2)-9-Hexadecenal is a key, often minor, component of the female-
emitted sex pheromone blend that attracts conspecific males for mating. The precise ratio of
(2)-9-Hexadecenal to other components is critical for species-specific recognition and
reproductive isolation.

Table 1: (Z2)-9-Hexadecenal in Lepidopteran Sex Pheromone Blends
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. Major Pheromone Ratio of (2)-9-
Species Reference
Component(s) Hexadecenal
Helicoverpa armigera
(2)-11-Hexadecenal 1-10% [3][4]
(Cotton Bollworm)
Helicoverpa assulta (2)-11-Hexadecenal ~93-95% [2][5]
Heliothis virescens (2)-11-Hexadecenal, Present, but not a )
(Tobacco Budworm) (2)-9-Tetradecenal primary attractant

Helicoverpa armigera and Helicoverpa assulta, two sympatric moth species, provide a classic
example of how the ratio of pheromone components, including (Z)-9-Hexadecenal, contributes
to reproductive isolation. H. armigera females produce a blend with a high proportion of (2)-11-
Hexadecenal and a small amount of (Z)-9-Hexadecenal (approximately 97:3), whereas H.
assulta females produce the opposite ratio (approximately 7:93).[6][7] This difference in the
pheromone blend ensures that males are attracted to females of their own species.

The detection of (2)-9-Hexadecenal and other pheromone components in male moths initiates
a complex signaling cascade within the olfactory sensory neurons (OSNSs) located in the
antennae.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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